Cas no 1873982-82-1 ({1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine)

• Product Name: {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine
• CAS No: 1873982-82-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5767404
• PubChem ID: 130588639
• Update Time: 2025-10-20

{1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[3-(benzyloxy)propyl]cyclopropyl}methanamine
• 1873982-82-1
• EN300-7255061
• 1-{1-[3-(benzyloxy)propyl]cyclopropyl}methanamine
• Cyclopropanemethanamine, 1-[3-(phenylmethoxy)propyl]-
• {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine

• Inchi： 1S/C14H21NO/c15-12-14(8-9-14)7-4-10-16-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12,15H2
• InChI Key： NNJIDMAIGQWTER-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCC1(CN)CC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 312.2±15.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine

Comprehensive Overview of {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine (CAS No. 1873982-82-1)

In the realm of organic chemistry and pharmaceutical research, {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine (CAS No. 1873982-82-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylmethanamine core and benzyloxypropyl side chain, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of benzyloxypropyl compounds" or "applications of cyclopropylmethanamine derivatives," reflecting the growing interest in this niche.

The molecular structure of {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine combines a rigid cyclopropane ring with a flexible benzyloxypropyl moiety, making it an intriguing subject for drug discovery and material science. Recent trends in AI-driven molecular design and green chemistry have further amplified its relevance. For instance, queries such as "sustainable synthesis routes for CAS 1873982-82-1" or "computational modeling of cyclopropylamine derivatives" highlight the intersection of this compound with cutting-edge scientific advancements.

From a synthetic perspective, {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine is often synthesized via nucleophilic substitution or reductive amination protocols. Its benzyl-protected hydroxyl group offers strategic advantages in multi-step reactions, a topic frequently explored in forums discussing "protecting group strategies in organic synthesis." Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening and catalysis studies.

In pharmaceutical contexts, derivatives of cyclopropylmethanamine are investigated for their bioactivity, particularly in central nervous system (CNS) drug development. Searches like "CNS-active cyclopropylamine compounds" or "benzyloxypropyl analogs in neurology" underscore this focus. While CAS No. 1873982-82-1 itself may not be a drug candidate, its scaffold is valuable for designing molecules with optimized blood-brain barrier permeability and receptor binding affinity.

The compound's role in material science is equally noteworthy. Its hybrid structure—featuring both aromatic and aliphatic segments—makes it a potential monomer for polymeric materials with tailored properties. Queries such as "benzyloxypropyl monomers for polymer synthesis" or "cyclopropylamine-based coatings" align with industrial applications in adhesives, coatings, and specialty resins.

Analytical characterization of {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers often seek information on "spectroscopic data for CAS 1873982-82-1" or "chromatographic methods for amine derivatives," emphasizing the need for reliable reference data. The compound's moderate polarity and solubility in common organic solvents facilitate its handling in laboratory settings.

Environmental and regulatory considerations are also part of the discourse around this compound. While it is not classified as hazardous, discussions on "benign solvents for amine synthesis" or "waste minimization in fine chemical production" reflect the industry's shift toward sustainable practices. This aligns with broader search trends like "green chemistry in heterocyclic compound synthesis."

In summary, {1-[3-(Benzyloxy)propyl]cyclopropyl}methanamine (CAS No. 1873982-82-1) exemplifies the synergy between fundamental research and applied science. Its structural features cater to diverse fields, from medicinal chemistry to advanced materials, while contemporary searches reveal a demand for innovative synthesis methods and ecological considerations. As scientific inquiry evolves, this compound will likely remain a focal point for interdisciplinary exploration.